ACID FUCHSIN CALCIUM SALT
ACID FUCHSIN CALCIUM SALT
Brand Name:
Vulcanchem
CAS No.:
136132-76-8
VCID:
VC0151170
InChI:
InChI=1S/C20H19N3O9S3.Ca/c1-10-6-13(9-18(20(10)23)35(30,31)32)19(11-2-4-14(21)16(7-11)33(24,25)26)12-3-5-15(22)17(8-12)34(27,28)29;/h2-9,23H,21-22H2,1H3,(H,24,25,26)(H,27,28,29)(H,30,31,32);/q;+2/p-2
SMILES:
CC1=CC(=C(C2=CC(=C(C=C2)N)S(=O)(=O)O)C3=CC(=C(C=C3)N)S(=O)(=O)[O-])C=C(C1=N)S(=O)(=O)[O-].[Ca+2]
Molecular Formula:
C20H17CaN3O9S3
Molecular Weight:
579.64
ACID FUCHSIN CALCIUM SALT
CAS No.: 136132-76-8
Main Products
VCID: VC0151170
Molecular Formula: C20H17CaN3O9S3
Molecular Weight: 579.64
CAS No. | 136132-76-8 |
---|---|
Product Name | ACID FUCHSIN CALCIUM SALT |
Molecular Formula | C20H17CaN3O9S3 |
Molecular Weight | 579.64 |
IUPAC Name | calcium;(3E)-3-[(4-amino-3-sulfonatophenyl)-(4-amino-3-sulfophenyl)methylidene]-6-imino-5-methylcyclohexa-1,4-diene-1-sulfonate |
Standard InChI | InChI=1S/C20H19N3O9S3.Ca/c1-10-6-13(9-18(20(10)23)35(30,31)32)19(11-2-4-14(21)16(7-11)33(24,25)26)12-3-5-15(22)17(8-12)34(27,28)29;/h2-9,23H,21-22H2,1H3,(H,24,25,26)(H,27,28,29)(H,30,31,32);/q;+2/p-2 |
SMILES | CC1=CC(=C(C2=CC(=C(C=C2)N)S(=O)(=O)O)C3=CC(=C(C=C3)N)S(=O)(=O)[O-])C=C(C1=N)S(=O)(=O)[O-].[Ca+2] |
PubChem Compound | 56777347 |
Last Modified | Nov 11 2021 |
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